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Application Notes: Vat Green 9

Vat Green 9, also known as Vat Black BB or C.I. 59850, is a violanthrone-based dye primarily used for

coloring cellulosic fibers like cotton and viscose, as well as silk and wool [1] [2] [3]. Its key characteristics

are summarized below.

Chemical & Physical Properties [1] [2] [3]:

Property Description

Chemical Structure Violanthrone

Molecular Formula C₃₄H₁₅NO₄

Molecular Weight 501.49

CAS Registry Number 6369-65-9 / 28780-10-1

Appearance Deep green to black powder

Solubility (Insoluble in) Water, Ethanol

Leuco Form (Alkaline Reduction) Purple
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Color Fastness Properties of Dyed Material [2] [3]: The following table summarizes the colorfastness of

Vat Green 9 according to ISO and AATCC standards.

Fastness Type ISO Rating AATCC Rating

Light Fastness 6-7 (1/12) to 7-8 (2/1) 7

Soaping (Fading) 4 -

Soaping (Staining) 5 -

Oxygen Bleach 3 -

Chlorine Bleach 1 -

Mercerized 4 -

Ironing 4 5

Oxygen Bleach - 3

Chlorine Bleach - 4

Experimental Protocol: Suspension Pad Dyeing

This protocol details the application of Vat Green 9 to cotton fabric using the suspension pad dyeing method

[4] [5]. The process involves applying an insoluble dispersion of the dye to the fabric, followed by chemical

reduction, oxidation, and soaping to fix the color.

Workflow Overview

The diagram below illustrates the key stages of the suspension pad dyeing process.
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Padding
Apply dye suspension

Intermediate Dry

Reduction & Fixation
Alkaline hydrosulfite bath

Oxidation
Air or chemical oxidizer

Soaping
Boil with soap solution

Dyed Fabric
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Materials & Equipment

Fabric: Bleached 100% cotton fabric [4].

Dyestuff: Vat Green 9 (e.g., 20 g/L) [4].
Chemicals:

Dispersing agent (e.g., 10 g/L) [4].
Sodium alginate (e.g., 1 g/L) as a thickening agent [4].

Sodium hydroxide (Caustic Soda) solution (100 g/L) [4].
Sodium hydrosulfite (Na₂S₂O₄, "Hydros") (100 g/L) [4].

Sodium chloride (100 g/L) [4].
Soap solution (5% wt./vol.) [4].
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Equipment: Laboratory padder, beakers, hot plate, drying oven, balance, measuring cylinders [4].

Step-by-Step Procedure

Pad Bath Preparation Prepare a pad bath with the following composition to ensure a stable and even

application [4]:

Vat Green 9: 20 g/L
Dispersing Agent: 10 g/L

Sodium Alginate (1% sol.): 1 g/L
Water: to final volume

Fabric Padding

Weigh a dry piece of cotton fabric (e.g., 8 x 24 inches) [4].
Saturate the fabric by passing it through the pad bath [4].

Immediately pass the wet fabric through the nip rolls of the padder set to an appropriate
pressure (e.g., 25 psi) to squeeze out excess liquid and force the dye dispersion into the fabric

[4]. Pass the fabric through the padder twice to ensure a uniform application [4].
Weigh the padded fabric immediately to calculate the Wet Pick-Up (%) [4].

Intermediate Drying Cut a small swatch (e.g., 8x8 inches) from the padded fabric and dry it in an

oven. This sample is labeled PD (Padded and Dried) and is used for later comparison [4].

Chemical Reduction & Fixation

Prepare a warm (70-80 °C) reduction bath with the following ratios for every 10 grams of the
remaining fabric [4]:

Sodium Hydroxide (10% wt/vol.): 15 mL
Sodium Hydrosulfite (10% wt/vol.): 10 mL

Sodium Chloride (10% wt/vol.): 10 mL
Water: 275 mL

CAUTION: This bath is highly alkaline and must be handled with gloves and eye protection [4].
Immerse the padded fabric in the reduction bath for approximately 20 minutes, keeping it

submerged to prevent premature oxidation. The dye will be converted to its soluble leuco form
(purple) and penetrate the cotton fibers [4].

Remove the fabric and squeeze out the excess liquid [4].

Oxidation
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Hang the fabric in air for 5-10 minutes. The original green color will reappear as the leuco form

oxidizes back to the insoluble state within the fibers [4].
Cut this sample in half. Dry one half and label it PROD (Padded, Reduced, Oxidized, and
Dried) [4].

Soaping

Prepare a scouring bath by diluting a 5% soap solution to make 800 mL and heat it to near

boiling [4].
Place the other half of the oxidized sample (PRODS) into the hot soap solution for 10 minutes

[4].
Remove the sample, rinse it thoroughly with water, and dry it [4]. This soaping step removes

superficial dye particles and improves the final color and wash fastness [4].

Key Considerations for Researchers

Dye Solubility & Dispersion: The initial insolubility of Vat Green 9 is fundamental to this method.

Using an effective dispersing agent like Dispersant NNO (a sodium salt of naphthalene sulfonate) is
critical to maintain a homogeneous suspension in the pad bath and prevent aggregation, which

causes uneven dyeing [6].
Reduction Control: The reduction step must be carefully controlled. Temperature, concentration of

NaOH and Na₂S₂O₄, and time all influence the efficiency of leuco formation and subsequent dye
uptake [4] [7].

Soaping for Fastness: The soaping process is not merely a cleaning step. It facilitates the
aggregation of dye molecules inside the fibers and removes unfixed surface dye, which is essential

for achieving the final shade and the high wash fastness characteristic of vat dyes [4] [7].
Fabric Suitability: While optimized for cotton, this method is also applicable to other fibers like

viscose, silk, and wool [1] [2]. For blended fabrics (e.g., polyester/cotton), selective dyeing can be
achieved using appropriate dispersing agents [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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